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Compound of Interest

Compound Name: 1,2,3,4-TETRACHLOROBUTANE

Cat. No.: B3068455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of

chlorinated butanes, including monochlorobutanes, dichlorobutanes, trichlorobutanes, and

tetrachlorobutanes. The information is compiled from a variety of sources to support research,

safety assessment, and drug development activities.

Executive Summary
Chlorinated butanes are a group of halogenated hydrocarbons with varying degrees of

chlorination. Their toxicological profiles are not extensively characterized for all isomers, but

available data indicate potential for acute toxicity, irritation, and genotoxicity. The liver, kidneys,

and nervous system appear to be primary target organs. This guide summarizes the current

state of knowledge on the toxicity of these compounds, presents available quantitative data in a

structured format, details relevant experimental methodologies, and provides visualizations of

key concepts.

Physicochemical Properties
Chlorinated butanes are generally colorless liquids with characteristic odors. Their physical and

chemical properties, such as boiling point, vapor pressure, and water solubility, vary depending

on the number and position of chlorine atoms. These properties significantly influence their

absorption, distribution, metabolism, and excretion (ADME) profiles and, consequently, their

toxicity.
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Toxicokinetics
The toxicokinetics of chlorinated butanes involve absorption through inhalation, ingestion, and

dermal contact. Following absorption, they are distributed to various tissues, with a potential for

accumulation in fatty tissues due to their lipophilic nature. Metabolism of chlorinated butanes is

not fully elucidated but is expected to occur primarily in the liver, potentially leading to the

formation of reactive metabolites. Excretion occurs through exhalation of the parent compound

or its metabolites, as well as in urine and feces.

Acute Toxicity
Acute toxicity data for chlorinated butanes are limited, with most available information focusing

on monochlorobutanes and some dichlorobutane isomers.

Table 1: Acute Toxicity of Chlorinated Butanes
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Chemical Test Species Route LD50/LC50 Reference

1-Chlorobutane Rat Oral
2200 - 2670

mg/kg
[1]

1-Chlorobutane Rabbit Dermal >20,000 mg/kg [2]

2-Chlorobutane Rat Oral
17,440 - 17,460

mg/kg
[3][4]

2-Chlorobutane Rabbit Dermal
17,400 - 20,000

mg/kg
[3][4]

1,1-

Dichlorobutane
- -

Data not

available

1,2-

Dichlorobutane
- -

Harmful if

swallowed
[5]

1,3-

Dichlorobutane
- -

Data not

available

1,4-

Dichlorobutane
Rat Oral 3420 mg/kg [6]

1,4-

Dichlorobutane
Rabbit Dermal >200 mg/kg [6]

2,2-

Dichlorobutane
- -

Data not

available

2,3-

Dichlorobutane
- -

Data not

available

Trichlorobutanes - -
Data not

available

Tetrachlorobutan

es
- -

Data not

available

Subchronic and Chronic Toxicity
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Information on the repeated-dose toxicity of chlorinated butanes is scarce. A 28-day repeated-

dose oral toxicity study on 1,4-dichlorobutane in rats identified the liver and pancreas as target

organs, with a Lowest-Observed-Adverse-Effect Level (LOAEL) of 12 mg/kg/day based on

periportal hepatocellular hypertrophy and decreased zymogen granules in the pancreas.[7][8] A

4-week study in rats established a No-Observed-Adverse-Effect Level (NOAEL) of 300

mg/kg/day for 1,4-dichlorobutane, with the liver and kidneys identified as target organs at

higher doses.[9][10]

Genotoxicity and Carcinogenicity
The genotoxic and carcinogenic potential of chlorinated butanes is not well-established for all

isomers.

Table 2: Genotoxicity of Chlorinated Butanes

Chemical Test System Result Reference

1,4-Dichlorobutane Ames Test Negative [4][7]

1,4-Dichlorobutane

In vitro Chromosomal

Aberration (with

metabolic activation)

Positive [4][7]

1,4-Dichlorobutane

In vivo Mouse Bone-

Marrow Micronucleus

Test

Negative [4][7]

1,1,2-Trichloroethane In vivo DNA binding Positive [11]

There is limited information on the carcinogenicity of chlorinated butanes. Due to the lack of

sufficient data, a definitive assessment of the carcinogenic risk to humans cannot be made for

most of these compounds.

Mechanistic Insights
The mechanisms underlying the toxicity of chlorinated butanes are not fully understood.

However, general principles of chlorinated hydrocarbon toxicity likely apply.
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Neurotoxicity
Chlorinated hydrocarbons are known to be neurotoxins, and exposure to chlorinated butanes

may lead to central nervous system (CNS) depression.[3] The proposed mechanisms for the

neurotoxicity of some chlorinated solvents involve the inhibition of excitatory neuronal receptors

and potentiation of inhibitory receptors.[5]
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Exposure to Chlorinated Butanes

Central Nervous System

Inhalation, Dermal, Oral Interaction with Neuronal ReceptorsAbsorption & Distribution

Inhibition of
Excitatory Receptors

(e.g., NMDA)

Potentiation of
Inhibitory Receptors

(e.g., GABAa)

CNS Depression
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Chlorinated Butane

Liver (Hepatocytes)

Distribution

Metabolic Activation
(e.g., Cytochrome P450)

Reactive Metabolites

Cellular Damage
(e.g., lipid peroxidation, DNA adducts)

Hepatotoxicity
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Start

Prepare bacterial strains
(e.g., Salmonella typhimurium,

histidine auxotrophs)

Mix bacteria, test compound,
and S9 mix (for metabolic activation)

in top agar

Prepare test compound dilutions
and control substances

Pour mixture onto
minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count revertant colonies

Analyze data and
determine mutagenicity

End
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Start

Select rodents (e.g., mice or rats)
and acclimatize

Administer test compound
(e.g., oral gavage, intraperitoneal injection)

Prepare test compound formulations
and control substances

Collect bone marrow or
peripheral blood at specified time points

Prepare and stain slides

Score micronucleated polychromatic
erythrocytes under a microscope

Analyze data for statistically
significant increases in micronuclei

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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